Cas no 2034241-19-3 (3-(2-fluorophenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]propanamide)

3-(2-Fluorophenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]propanamide is a fluorinated phenylpropanamide derivative with a thianyl-piperidine scaffold, exhibiting potential pharmacological relevance due to its structural features. The 2-fluorophenyl moiety enhances metabolic stability and binding affinity, while the thian-4-yl-piperidine component contributes to conformational rigidity and receptor interaction. This compound is of interest in medicinal chemistry for its balanced lipophilicity and molecular weight, which may improve bioavailability. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery. The presence of fluorine also facilitates tracking in pharmacokinetic studies. Suitable for research applications in neuroscience and oncology, this compound demonstrates promising physicochemical properties for lead optimization.

3-(2-fluorophenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]propanamide structure

2034241-19-3 structure

Product Name:3-(2-fluorophenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]propanamide

CAS No:2034241-19-3

MF:C₂₀H₂₉FN₂OS

MW:364.52046751976

CID:5549633

Update Time:2025-10-30

3-(2-fluorophenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]propanamide Chemical and Physical Properties

Names and Identifiers

- 3-(2-fluorophenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]propanamide
- Inchi： 1S/C20H29FN2OS/c21-19-4-2-1-3-17(19)5-6-20(24)22-15-16-7-11-23(12-8-16)18-9-13-25-14-10-18/h1-4,16,18H,5-15H2,(H,22,24)
- InChI Key： SGTQVFFNTDRNRK-UHFFFAOYSA-N
- SMILES： C(NCC1CCN(C2CCSCC2)CC1)(=O)CCC1=CC=CC=C1F

3-(2-fluorophenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]propanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6454-2808-2μmol	3-(2-fluorophenyl)-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}propanamide	2034241-19-3	90%+	2μl	$85.5	2023-07-05
Life Chemicals	F6454-2808-5μmol	3-(2-fluorophenyl)-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}propanamide	2034241-19-3	90%+	5μl	$94.5	2023-07-05
Life Chemicals	F6454-2808-10μmol	3-(2-fluorophenyl)-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}propanamide	2034241-19-3	90%+	10μl	$103.5	2023-07-05
Life Chemicals	F6454-2808-20μmol	3-(2-fluorophenyl)-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}propanamide	2034241-19-3	90%+	20μl	$118.5	2023-07-05
Life Chemicals	F6454-2808-1mg	3-(2-fluorophenyl)-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}propanamide	2034241-19-3	90%+	1mg	$81.0	2023-07-05
Life Chemicals	F6454-2808-2mg	3-(2-fluorophenyl)-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}propanamide	2034241-19-3	90%+	2mg	$88.5	2023-07-05
Life Chemicals	F6454-2808-3mg	3-(2-fluorophenyl)-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}propanamide	2034241-19-3	90%+	3mg	$94.5	2023-07-05
Life Chemicals	F6454-2808-4mg	3-(2-fluorophenyl)-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}propanamide	2034241-19-3	90%+	4mg	$99.0	2023-07-05
Life Chemicals	F6454-2808-5mg	3-(2-fluorophenyl)-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}propanamide	2034241-19-3	90%+	5mg	$103.5	2023-07-05
Life Chemicals	F6454-2808-10mg	3-(2-fluorophenyl)-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}propanamide	2034241-19-3	90%+	10mg	$118.5	2023-07-05

3-(2-fluorophenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]propanamide Related Literature

1. Fe3O4 nanosphere@microporous organic networks: enhanced anode performances in lithium ion batteries through carbonization†

Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
2. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
3. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
5. Excimer formation effects and trap-assisted charge recombination loss channels in organic solar cells of perylene diimide dimer acceptors†

Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(2-fluorophenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]propanamide

Comprehensive Overview of 3-(2-fluorophenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]propanamide (CAS No. 2034241-19-3)

The compound 3-(2-fluorophenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]propanamide (CAS No. 2034241-19-3) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This molecule combines a fluorophenyl moiety with a thian-4-yl-substituted piperidine core, linked via a propanamide bridge. Such structural complexity makes it a subject of interest for drug discovery, particularly in targeting neurological and metabolic disorders.

Recent studies highlight the growing demand for novel small-molecule modulators in treating conditions like neuropathic pain, anxiety, and inflammation. The presence of the fluorophenyl group in 3-(2-fluorophenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]propanamide suggests enhanced binding affinity to certain receptors, such as G-protein-coupled receptors (GPCRs), which are critical in signal transduction pathways. Researchers are particularly intrigued by its potential as a selective ligand, given its ability to interact with specific subtypes of these receptors.

From a synthetic chemistry perspective, the incorporation of a thian-4-yl group into the piperidine scaffold introduces steric and electronic modifications that can influence the compound's pharmacokinetic properties. This includes improved metabolic stability and blood-brain barrier penetration, making it a candidate for central nervous system (CNS)-targeted therapies. The propanamide linker further enhances solubility, a key factor in drug formulation and bioavailability.

In the context of current trends, the search for fluorinated pharmaceuticals has surged due to their enhanced efficacy and reduced side effects. The 2-fluorophenyl moiety in this compound aligns with this trend, as fluorine atoms often improve binding interactions and metabolic resistance. Additionally, the piperidine-thian hybrid structure is being explored for its role in allosteric modulation, a hot topic in drug development for its potential to fine-tune receptor activity without overstimulation.

Another area of interest is the compound's potential application in precision medicine. With advancements in computational chemistry and AI-driven drug design, researchers are leveraging tools like molecular docking and QSAR modeling to predict the behavior of 3-(2-fluorophenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]propanamide in biological systems. These approaches are critical for identifying its off-target effects and optimizing its therapeutic index.

Environmental and regulatory considerations also play a role in the compound's development. Unlike many fluorinated compounds, 2034241-19-3 is designed with green chemistry principles in mind, minimizing hazardous byproducts during synthesis. This aligns with the increasing focus on sustainable pharmaceutical manufacturing, a priority for both industry and regulatory bodies.

In summary, 3-(2-fluorophenyl)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]propanamide represents a promising candidate for further investigation in drug discovery. Its structural ingenuity, combined with its potential applications in CNS disorders and GPCR modulation, positions it at the forefront of modern medicinal chemistry. As research progresses, this compound may pave the way for innovative therapies addressing unmet medical needs.